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Compound of Interest

Compound Name: Trimethylethylammonium iodide

Cat. No.: B1203252

This technical guide provides a comprehensive overview of Trimethylethylammonium iodide,
a quaternary ammonium salt with applications in chemical synthesis and research. The
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its properties, synthesis, and analysis.

Physicochemical Properties

Trimethylethylammonium iodide, also known as Ethyltrimethylammonium iodide, is a
guaternary ammonium salt. Its fundamental properties are summarized in the table below.

Property Value Reference
Molecular Formula C5H14IN [1112][3]
Molecular Weight 215.08 g/mol [1][2]
CAS Number 51-93-4 [11[2]

White to Almost white powder
Appearance [3]

to crystal
Purity >98.0% [1]

Synthesis of Trimethylethylammonium lodide
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The synthesis of Trimethylethylammonium iodide is typically achieved through the

Menschutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide. In

this case, triethylamine is reacted with ethyl iodide to form the quaternary ammonium salt.

Materials:

Triethylamine ((C2H5)3N)

Ethyl iodide (C2H5I)

A polar aprotic solvent (e.g., acetone, acetonitrile)

Anhydrous conditions

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve triethylamine in an anhydrous polar aprotic solvent. The flask should be
under an inert atmosphere (e.g., nitrogen or argon).

Addition of Ethyl lodide: To the stirred solution of triethylamine, slowly add a stoichiometric
equivalent of ethyl iodide. The reaction is exothermic, so the addition should be controlled to
maintain a steady temperature.

Reaction: The reaction mixture is stirred at room temperature or with gentle heating. The
progress of the reaction can be monitored by the precipitation of the solid product,
Trimethylethylammonium iodide, which is generally sparingly soluble in the solvent.

Isolation of the Product: Once the reaction is complete, the mixture is cooled to room
temperature and then placed in an ice bath to maximize precipitation.

Filtration and Washing: The solid product is collected by vacuum filtration using a Blchner
funnel. The collected solid is washed with a small amount of the cold solvent to remove any
unreacted starting materials.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.
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Analytical Methods for Characterization

The purity and structure of the synthesized Trimethylethylammonium iodide can be
confirmed using various analytical techniques.

HPLC is a powerful technique for assessing the purity of quaternary ammonium compounds. A
common method involves ion-pair reversed-phase HPLC.

Experimental Protocol: lon-Pair Reversed-Phase HPLC

Column: C18, 4.6 x 250 mm, 5 pum.

» Mobile Phase: A buffered aqueous solution containing an ion-pairing reagent, such as
tetrabutylammonium phosphate, mixed with an organic solvent like methanol or acetonitrile.

» Detector: A UV detector, Evaporative Light Scattering Detector (ELSD), or Charged Aerosol
Detector (CAD) can be used.[2]

o Sample Preparation: A known concentration of the synthesized Trimethylethylammonium
iodide is dissolved in the mobile phase and filtered before injection.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the Trimethylethylammonium cation.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the
characteristic vibrational modes of the molecule.

Signaling Pathways and Biological Activity

Currently, there is limited information available in the public domain regarding the specific
biological activities and associated signaling pathways of Trimethylethylammonium iodide.
This compound is primarily used in chemical synthesis and research.[4]

Visualizations
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Caption: Synthesis workflow for Trimethylethylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Trimethylethylammonium iodide | C5H14IN | CID 66125 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. scbt.com [scbt.com]

To cite this document: BenchChem. [An In-depth Technical Guide to
Trimethylethylammonium lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203252#molecular-weight-of-
trimethylethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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